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Compound of Interest

Compound Name: ONC212

Cat. No.: B609752 Get Quote

Researchers and drug development professionals handling ONC212, a promising anti-cancer

agent, must adhere to stringent safety and disposal protocols to ensure a safe laboratory

environment and regulatory compliance. This guide provides detailed, step-by-step procedures

for the proper management of ONC212 and associated waste materials.

Immediate Safety and Handling Protocols
While one Safety Data Sheet (SDS) has classified ONC212 as not hazardous under the

Globally Harmonised System (GHS), it is prudent to handle it as a potent chemotherapeutic

agent.[1] All personnel must be thoroughly trained on its potential hazards and the required

safety protocols. Engineering controls, such as a chemical fume hood or a biological safety

cabinet, should be utilized when handling the solid compound or preparing solutions.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory and

includes:

Gloves: Chemically resistant gloves, with double-gloving recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A dedicated lab coat.

Respiratory Protection: A NIOSH-approved respirator may be necessary when handling large

quantities of the powder or if there is a risk of aerosolization.
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In the event of a spill, the area should be immediately secured. Spill cleanup should only be

performed by trained personnel equipped with appropriate PPE.

Storage and Stability
Proper storage of ONC212 is critical to maintain its efficacy and prevent degradation. The

following table summarizes the recommended storage conditions.

Formulation Storage Temperature Storage Period

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year

Data sourced from MedChemExpress.[2][3]

Step-by-Step Disposal Procedures
The disposal of ONC212 and contaminated materials must be managed as hazardous

chemotherapeutic waste.[4][5] Waste should be segregated at the point of generation into

appropriate, clearly labeled containers.

1. Unused or Expired ONC212 (Bulk Waste):

Classification: Unused or expired ONC212 is considered "bulk" chemotherapy waste and is

regulated as hazardous waste.

Containment: The original vial or a securely sealed, chemically compatible container clearly

labeled "Hazardous Waste: ONC212." This should be placed in a special black RCRA

(Resource Conservation and Recovery Act) container.

Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EH&S)

department for disposal via incineration at a licensed hazardous waste facility. Do not

dispose of down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://www.medchemexpress.com/ONC212.html
https://file.medchemexpress.com/batch_PDF/HY-111343/ONC212-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Contaminated Labware (Trace Waste):

Classification: Items with trace amounts of ONC212, such as empty vials, syringes, pipette

tips, and gloves, are considered "trace" chemotherapy waste.

Containment:

Sharps: Needles, syringes, and other sharp objects contaminated with ONC212 should be

placed directly into a yellow chemotherapy sharps container.

Non-Sharps: Contaminated gloves, absorbent pads, and other disposable items should be

placed in a yellow chemotherapy waste bag or container.

Disposal: These containers should be collected by your institution's EH&S department for

proper disposal, which is typically incineration.

3. Liquid Waste:

Classification: Solutions containing ONC212 are considered hazardous chemical waste.

Containment: Collect in a clearly labeled, leak-proof, and chemically compatible container.

The container must be labeled "Hazardous Waste" along with the full chemical name and

concentration.

Disposal: Arrange for pickup by your institution's EH&S department. Do not pour down the

drain.

Decontamination Procedures
All surfaces and equipment potentially contaminated with ONC212 should be decontaminated.

A common procedure involves:

Wiping the surface with a detergent solution.

Rinsing thoroughly with water.

Wiping with a suitable inactivating agent if approved by your institution's EH&S.
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Dispose of all cleaning materials as trace chemotherapy waste.

Signaling Pathway of ONC212
ONC212 is a dual agonist of the mitochondrial protease ClpP and the G protein-coupled

receptor GPR132. Its engagement with these targets leads to the activation of the integrated

stress response, altered mitochondrial bioenergetics, and inhibition of pro-survival Ras

signaling, ultimately resulting in tumor cell death.
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Caption: ONC212 dual agonism and downstream anti-cancer effects.

Experimental Workflow: Cell Viability Assay
A common method to assess the anti-cancer effects of ONC212 is a cell viability assay. The

following diagram outlines a typical workflow.
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Caption: A typical workflow for an ONC212 cell viability assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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